Cas no 914674-95-6 (2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-)
914674-95-6 structure
Product Name:2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-
CAS No:914674-95-6
MF:C16H14N4O
MW:278.308562755585
CID:787545
PubChem ID:71428922
Update Time:2025-04-19
2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-
- 4-(4-methoxyphenyl)-6-pyridin-4-ylpyrimidin-2-amine
- DTXSID00847634
- 4-(4-Methoxyphenyl)-6-(pyridin-4-yl)pyrimidin-2-amine
- 914674-95-6
-
- Inchi: 1S/C16H14N4O/c1-21-13-4-2-11(3-5-13)14-10-15(20-16(17)19-14)12-6-8-18-9-7-12/h2-10H,1H3,(H2,17,19,20)
- InChI Key: HNWMHHXTBAZBMR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C1C=C(C2C=CN=CC=2)N=C(N)N=1
Computed Properties
- Exact Mass: 278.11676108g/mol
- Monoisotopic Mass: 278.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 73.9Ų
2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
914674-95-6 (2-Pyrimidinamine, 4-(4-methoxyphenyl)-6-(4-pyridinyl)-) Related Products
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